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Compound of Interest

Compound Name: alpha-D-Altrofuranose

CAS No.: 41846-93-9

Cat. No.: B15719198

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Altrose is an unnatural aldohexose, a C-3 epimer of D-mannose, which has garnered interest

in medicinal chemistry due to the unique stereochemistry it can introduce into glycoconjugates.

[1] While the pyranose form is more common, the furanose form, α-D-altrofuranose, presents a

distinct conformational arrangement that can influence the biological activity of the resulting

glycoconjugates. The synthesis and application of α-D-altrofuranose-containing

glycoconjugates are still a developing area of research, primarily due to the limited commercial

availability of D-altrose itself.[1] However, pioneering work has demonstrated the potential of

these molecules as inhibitors of glycoprocessing enzymes and as anticancer and anti-

inflammatory agents.

This document provides an overview of the known applications of α-D-altrofuranose in

glycoconjugate synthesis, based on available literature. It includes generalized experimental
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protocols for the synthesis of α-D-altrofuranoside glycoconjugates, adapted from established

methods for other furanosides, and summarizes the reported biological activities.

Application Notes
The primary application of α-D-altrofuranose in glycoconjugate synthesis has been in the

creation of novel bioactive molecules for therapeutic purposes. The incorporation of this rare

sugar can lead to compounds with unique biological properties.

Inhibition of Glycoprocessing Enzymes
Glycoconjugates containing α-D-altrofuranose have been investigated as potential inhibitors of

glycoprocessing enzymes. These enzymes play crucial roles in the biosynthesis of

glycoproteins, and their inhibition can have significant effects on cellular processes, including

viral replication and cancer cell growth. The unique shape of α-D-altrofuranose can allow it to

bind to the active sites of these enzymes, potentially with high specificity.

Anticancer and Anti-inflammatory Activity
Research has shown that C- and N-glycoconjugates derived from a furanoid form of D-altrose

exhibit cytostatic effects against various cancer cell lines. While the exact mechanisms are still

under investigation, it is hypothesized that these glycoconjugates may interfere with cell

signaling pathways or induce apoptosis. Some of these compounds have demonstrated

moderate cytostatic effects, indicating their potential as leads for the development of novel

anticancer drugs. Furthermore, anti-inflammatory properties have also been observed,

suggesting a broader therapeutic potential for this class of molecules.

Quantitative Data Summary
Due to the limited number of studies focusing specifically on α-D-altrofuranose

glycoconjugates, a comprehensive quantitative dataset is not available. The following table

summarizes hypothetical but representative data based on typical glycosylation reactions and

reported biological activities for analogous compounds.
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Note: This table is illustrative. Actual yields and selectivities will vary depending on the specific

substrates and reaction conditions.

Experimental Protocols
The following are generalized protocols for the synthesis of α-D-altrofuranosides. These should

be considered as starting points and may require optimization for specific applications.

Protocol 1: Synthesis of a Protected α-D-Altrofuranosyl
Donor (e.g., Trichloroacetimidate)
This protocol describes the conversion of a protected altrofuranose hemiacetal to a more

reactive glycosyl donor.

Materials:

1,2,3,5-tetra-O-benzoyl-α,β-D-altrofuranose

Trichloroacetonitrile (Cl₃CCN)

1,8-Diazabicycloundec-7-ene (DBU)

Anhydrous Dichloromethane (CH₂Cl₂)

Anhydrous Diethyl Ether (Et₂O)

Hexane

Procedure:

Dissolve the protected altrofuranose (1.0 eq) in anhydrous CH₂Cl₂.

Add trichloroacetonitrile (5.0 eq) to the solution.

Cool the mixture to 0 °C under an inert atmosphere (e.g., Argon).

Add DBU (0.1 eq) dropwise.
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Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, monitoring

by TLC until the starting material is consumed.

Concentrate the reaction mixture under reduced pressure.

Purify the crude product by flash column chromatography on silica gel (e.g., using a

hexane/ethyl acetate gradient) to yield the α-D-altrofuranosyl trichloroacetimidate.

Protocol 2: TMSOTf-Promoted Glycosylation with an α-
D-Altrofuranosyl Trichloroacetimidate Donor
This protocol outlines a general procedure for the stereoselective synthesis of an α-D-

altrofuranoside.

Materials:

Protected α-D-altrofuranosyl trichloroacetimidate (1.2 eq)

Glycosyl acceptor (1.0 eq)

Activated molecular sieves (4 Å)

Anhydrous Dichloromethane (CH₂Cl₂)

Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.1 eq)

Triethylamine (Et₃N)

Procedure:

To a flame-dried flask under an inert atmosphere, add the glycosyl acceptor and activated 4

Å molecular sieves in anhydrous CH₂Cl₂.

Stir the mixture at room temperature for 30 minutes.

In a separate flask, dissolve the α-D-altrofuranosyl trichloroacetimidate donor in anhydrous

CH₂Cl₂.
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Cool both solutions to -78 °C.

Slowly add the donor solution to the acceptor solution via cannula.

Add a solution of TMSOTf in CH₂Cl₂ dropwise to the reaction mixture.

Stir the reaction at -78 °C and monitor its progress by TLC.

Once the reaction is complete, quench with triethylamine.

Allow the mixture to warm to room temperature, dilute with CH₂Cl₂, and filter through a pad

of celite.

Wash the filtrate with saturated aqueous NaHCO₃ and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel to obtain the desired

α-D-altrofuranoside.

Visualizations
General Workflow for α-D-Altrofuranoside Synthesis
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Caption: A generalized workflow for the synthesis of α-D-altrofuranose glycoconjugates.
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Caption: Hypothetical inhibition of a signaling pathway by an α-D-altrofuranose glycoconjugate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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